N-(1,3-benzodioxol-5-ylmethyl)-3-[6-{[2-(cyclohexylamino)-2-oxoethyl]thio}-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]propanamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-3-[6-[2-(cyclohexylamino)-2-oxoethyl]sulfanyl-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7-yl]propanamide
• InChI: InChI=1S/C28H30N4O7S/c33-25(29-13-17-6-7-21-22(10-17)37-15-36-21)8-9-32-27(35)19-11-23-24(39-16-38-23)12-20(19)31-28(32)40-14-26(34)30-18-4-2-1-3-5-18/h6-7,10-12,18H,1-5,8-9,13-16H2,(H,29,33)(H,30,34)
• InChI Key: JYEGHNCNBVGLLL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=NC3=CC4=C(C=C3C(=O)N2CCC(=O)NCC5=CC6=C(C=C5)OCO6)OCO4
• Molecular Formula: C28H30N4O7S
• Molecular Weight: 566.6 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-3-[6-{[2-(cyclohexylamino)-2-oxoethyl]thio}-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]propanamide is a useful research compound. Its molecular formula is C28H30N4O7S and its molecular weight is 566.63. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetics and Pharmacodynamics

Studies on the pharmacokinetics and pharmacodynamics of various pharmaceutical compounds, including prazosin and doxazosin, which are quinazoline derivatives like the compound , offer insights into how similar compounds are absorbed, distributed, metabolized, and excreted in the human body. For example, prazosin is known for its peripheral vasodilator activity used in treating arterial hypertension, highlighting the importance of understanding a drug's pharmacokinetic profile for its effective clinical use (Jaillon, 1980).

Metabolism and Safety

The metabolism and safety profiles of pharmaceutical compounds are critical areas of research, especially for new drugs entering the market. Studies often focus on the metabolic pathways, potential for toxicity, and safety measures necessary for clinical use. For instance, the metabolism and disposition of [14C]SB-649868, an orexin 1 and 2 receptor antagonist, in humans have been detailed, providing a framework for understanding the metabolic fate of similar compounds (Renzulli et al., 2011).

Therapeutic Applications and Clinical Trials

Clinical trials and therapeutic applications of drugs are the culmination of pharmaceutical research, where compounds are tested for their efficacy and safety in treating specific conditions. The development and clinical evaluation of doxazosin, derived from structural modifications aimed at improving the pharmacological profile of prazosin, demonstrate the iterative process of drug development and optimization (Campbell & Davey, 1986).